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Introduction

Phenylglyoxylic acid (PGA) is a key urinary biomarker for assessing occupational exposure to
styrene, a volatile organic compound widely used in the manufacturing of plastics, resins, and
synthetic rubber.[1][2] Monitoring PGA levels in urine provides a reliable method for evaluating
the internal dose of styrene and ensuring workplace safety.[3][4] This document provides
detailed application notes and protocols for the quantitative determination of phenylglyoxylate
in urine using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass
Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS).

Metabolic Pathway of Styrene

Styrene is primarily metabolized in the liver by cytochrome P450 enzymes to styrene-7,8-oxide.
[2] This intermediate is then hydrolyzed to styrene glycol, which is further oxidized to mandelic
acid (MA) and phenylglyoxylic acid (PGA), the major urinary metabolites.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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